Cas no 50271-42-6 ((2R)-2-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-3,4-dihydroxy-2H-furan-5-one)

• Product Name: (2R)-2-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-3,4-dihydroxy-2H-furan-5-one
• CAS No: 50271-42-6
• MF: C₉H₁₂O₆
• MW: 216.187983512878
• CID: 5689539
• PubChem ID: 54698727
• Update Time: 2023-10-12

(2R)-2-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-3,4-dihydroxy-2H-furan-5-one Chemical and Physical Properties

Names and Identifiers

• F71088
• SCHEMBL8906006
• 50271-42-6
• (R)-5-((R)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)-3,4-DIHYDROXYFURAN-2(5H)-ONE
• D-erythro-Hex-2-enonic acid, 5,6-O-(1-methylethylidene)-, γ-lactone
• 5,6-O-isopropylidene-D-isoascorbic acid
• (2R)-2-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-3,4-dihydroxy-2H-furan-5-one

• Inchi： 1S/C9H12O6/c1-9(2)13-3-4(15-9)7-5(10)6(11)8(12)14-7/h4,7,10-11H,3H2,1-2H3/t4-,7-/m1/s1
• InChI Key： POXUQBFHDHCZAD-CLZZGJSISA-N
• SMILES： O1C(C)(C)OC[C@@H]1[C@@H]1C(=C(C(=O)O1)O)O

Computed Properties

• Exact Mass: 216.06338810g/mol
• Monoisotopic Mass: 216.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• Melting Point: 202.7-203.5 °C
• Boiling Point: 395.2±42.0 °C(Predicted)
• pka: 3.99±0.10(Predicted)